N-(2,4-dimethoxyphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C24H23N3O5S2/c1-4-11-26-23(30)21(34-24(26)33)20-15-7-5-6-8-17(15)27(22(20)29)13-19(28)25-16-10-9-14(31-2)12-18(16)32-3/h5-10,12H,4,11,13H2,1-3H3,(H,25,28)/b21-20-
• InChI Key: COSGPRGEOWAUGV-MRCUWXFGSA-N
• Canonical SMILES: CCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=C(C=C4)OC)OC)SC1=S
• Isomeric SMILES: CCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=C(C=C4)OC)OC)/SC1=S
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol
• CAS RN: 617694-78-7

Description

N-(2,4-dimethoxyphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide is a useful research compound. Its molecular formula is C24H23N3O5S2 and its molecular weight is 497.58. The purity is usually 95%.
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Scientific Research Applications

Complexing Properties and Membrane Processes

Research has shown that derivatives similar to the mentioned compound have been synthesized and their complexing properties studied. For instance, alkyl derivatives of similar structural frameworks have been used in membrane processes as sodium cation carriers, indicating their potential application in chemical separation technologies and analytical chemistry (Kosterina et al., 2004).

Antimicrobial Activity

Derivatives of the compound have demonstrated significant antimicrobial activity against a range of bacteria, mycobacteria, and fungi. Specifically, some rhodanine-3-acetic acid-based derivatives have shown high activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, as well as Gram-positive bacteria including methicillin-resistant Staphylococcus aureus (Krátký et al., 2017).

Anti-Inflammatory Activity

Several studies have synthesized derivatives with modifications aimed at enhancing anti-inflammatory activity. For example, derivatives have been evaluated for their ability to inhibit the production of nitric oxide, inducible nitric oxide synthase activity, and the generation of prostaglandin E2. One such derivative demonstrated superior inhibitory potency compared to the commercial anti-inflammatory drug indomethacin (Ma et al., 2011).

Synthesis of Functionalized Thiophenes

The synthesis of functionalized thiophenes containing an exocyclic double bond has been achieved through reactions involving thioacetamides and dimethyl acetylenedicarboxylate. This highlights the compound's role in the synthesis of heterocyclic compounds, which are crucial in the development of new materials and pharmaceuticals (Obydennov et al., 2013).

Novel Derivatives Synthesis

Research into the synthesis of novel derivatives incorporating the thiazolidine moiety has led to compounds with potential application in the treatment of inflammatory diseases. These derivatives have been assessed for their inhibitory effects on enzymes involved in inflammation, showing promising results (Nguyen et al., 2022).